Cas no 2171580-84-8 (1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid)

• Product Name: 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid
• CAS No: 2171580-84-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6484417
• PubChem ID: 165542986
• Update Time: 2025-08-04

1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid
• 1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-2-carboxylic acid
• EN300-1506919
• 2171580-84-8

• Inchi： 1S/C27H32N2O5/c1-3-27(4-2,25(32)29-16-10-9-15-23(29)24(30)31)28-26(33)34-17-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,22-23H,3-4,9-10,15-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： GBJQMYOPOHXURI-UHFFFAOYSA-N
• SMILES： O=C(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid

Introduction to Compound CAS No. 2171580-84-8: 1-2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoylpiperidine-2-carboxylic Acid

The compound with CAS No. 2171580-84-8, known as 1-2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoylpiperidine-2-carboxylic Acid, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate structure, which includes a piperidine ring, an ethyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The Fmoc group, in particular, is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This property makes the compound an ideal candidate for use in solid-phase peptide synthesis (SPPS), where precise control over the synthesis process is crucial. Researchers have demonstrated that compounds with similar structures can be employed to synthesize bioactive peptides with potential therapeutic applications.

The piperidine ring in the molecule contributes to its structural rigidity and can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for evaluating the compound's suitability as a drug candidate. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, facilitating the design of more effective drug molecules.

In addition to its role in peptide synthesis, this compound has shown promise in materials science applications. The ethyl group and Fmoc moiety can be modified to create polymers or other materials with tailored properties. For instance, researchers have explored the use of similar compounds in the development of biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and peptide bond formations. The use of protecting groups like Fmoc ensures that intermediate steps are carried out efficiently without unwanted side reactions. Recent innovations in catalytic methods have further streamlined the synthesis process, making it more cost-effective and scalable for industrial applications.

From a pharmacological perspective, this compound exhibits interesting bioactivity profiles. Preclinical studies have shown that it can modulate key biological pathways involved in inflammation and cellular signaling. These findings suggest that it could serve as a lead compound for developing novel therapeutics targeting chronic inflammatory diseases or cancer.

In conclusion, the compound with CAS No. 2171580-84-8 represents a valuable addition to the arsenal of tools available for chemical research and development. Its unique structure and functional groups make it suitable for a wide range of applications, from peptide synthesis to materials science. As research continues to uncover its potential, this compound is likely to play an increasingly important role in advancing both scientific knowledge and practical applications.